Cas no 1040666-09-8 (3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide)

• Product Name: 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide
• CAS No: 1040666-09-8
• MF: C₁₉H₁₇F₂N₃O₃S₂
• MW: 437.483388662338
• CID: 6328892
• PubChem ID: 27376726
• Update Time: 2025-06-14

3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide
• F5326-0152
• AKOS024506940
• N-[(4-fluorophenyl)methyl]-3-[2-[(4-fluorophenyl)sulfonylamino]-1,3-thiazol-4-yl]propanamide
• N-(4-fluorobenzyl)-3-(2-(4-fluorophenylsulfonamido)thiazol-4-yl)propanamide
• 1040666-09-8

• Inchi： 1S/C19H17F2N3O3S2/c20-14-3-1-13(2-4-14)11-22-18(25)10-7-16-12-28-19(23-16)24-29(26,27)17-8-5-15(21)6-9-17/h1-6,8-9,12H,7,10-11H2,(H,22,25)(H,23,24)
• InChI Key： FBRKLKZYASOQSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1=NC(=CS1)CCC(NCC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 437.06794008g/mol
• Monoisotopic Mass: 437.06794008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide

Comprehensive Analysis of 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide (CAS No. 1040666-09-8)

In the realm of pharmaceutical and biochemical research, 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide (CAS No. 1040666-09-8) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and fluorobenzenesulfonamido moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for targeting various biological pathways.

The compound's sulfonamide group is a key feature, often associated with antimicrobial and anti-inflammatory properties. This has led to increased attention in the context of antibiotic resistance, a pressing global health concern. With the rise of multidrug-resistant pathogens, scientists are exploring novel sulfonamide derivatives like this compound to develop next-generation therapeutics. Its fluorophenyl components further enhance its bioavailability and metabolic stability, making it a candidate for optimizing pharmacokinetic profiles.

Another area of interest is the compound's potential role in enzyme inhibition. The thiazole ring, a common motif in medicinal chemistry, is known to interact with enzymes such as kinases and proteases. Given the growing demand for targeted therapies in oncology and autoimmune diseases, 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide could serve as a valuable tool for investigating these pathways. Computational modeling and high-throughput screening are often employed to evaluate its binding affinity and selectivity.

From a synthetic chemistry perspective, the compound's propanamide linker provides versatility for further derivatization. This flexibility aligns with current trends in fragment-based drug design, where modular building blocks are combined to optimize biological activity. Researchers are also investigating its potential as a fluorescence probe, leveraging the fluorobenzene groups for imaging applications in cellular studies.

In addition to its biomedical relevance, CAS No. 1040666-09-8 is frequently discussed in the context of green chemistry. Sustainable synthesis methods, such as catalytic fluorination and solvent-free reactions, are being explored to produce this compound with minimal environmental impact. This aligns with the broader pharmaceutical industry's shift toward eco-friendly practices.

As the scientific community continues to explore the multifaceted applications of 3-[2-(4-fluorobenzenesulfonamido)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]propanamide, its role in advancing precision medicine and drug repurposing remains a hot topic. With ongoing studies elucidating its mechanisms and potential therapeutic benefits, this compound exemplifies the intersection of innovation and interdisciplinary research in modern chemistry.